Ethyl 3-aminoimidazo[1,2-a]pyridine-5-carboxylate

• CAS No.: 177485-58-4
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: ethyl 3-aminoimidazo[1,2-a]pyridine-5-carboxylate
• InChI: InChI=1S/C10H11N3O2/c1-2-15-10(14)7-4-3-5-9-12-6-8(11)13(7)9/h3-6H,2,11H2,1H3
• InChI Key: JQICDIJCIGDGFG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC2=NC=C(N21)N

Description

Ethyl 3-aminoimidazo[1,2-a]pyridine-5-carboxylate is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.35 g of 5-ethoxycarbonyl-3-nitroimidazo[1,2-a]pyridine in 100 ml of ethanol was added 10% Pd-C (wet, 470 mg). The mixture was stirred for 110 hours at room temperature under hydrogen atmosphere. The catalyst was filtered off and washed with ethanol. The filtrate and the washing were combined, and the solvent was distilled off. The residue was purified by column chromatography (eluent: ethyl acetate) to afford 891 mg of the desired compound (43.4%, a dark reddish oil).